Cas no 1261943-44-5 (Methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate)

• Product Name: Methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate
• CAS No: 1261943-44-5
• MF: C₁₂H₉ClO₃S
• MW: 268.716061353683
• MDL: MFCD18315694
• CID: 2765035
• PubChem ID: 53221428
• Update Time: 2025-05-21

Methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1261943-44-5
• DTXSID40686069
• 2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%
• 2-CHLORO-5-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]PHENOL
• MFCD18315694
• Methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate

• MDL： MFCD18315694
• Inchi： 1S/C12H9ClO3S/c1-16-12(15)11-5-8(6-17-11)7-2-3-9(13)10(14)4-7/h2-6,14H,1H3
• InChI Key： PLPDITLBXQEEPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1=CSC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 267.9960930Da
• Monoisotopic Mass: 267.9960930Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate

Comprehensive Guide to Methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate (CAS No. 1261943-44-5)

Methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate (CAS No. 1261943-44-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thiophene-carboxylate backbone and chloro-hydroxyphenyl substitution, serves as a key intermediate in the synthesis of bioactive molecules. Its structural features make it valuable for applications ranging from drug development to advanced material engineering.

The growing interest in heterocyclic compounds like Methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate is driven by their versatility in medicinal chemistry. Researchers are particularly focused on its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted drug discovery. The compound's CAS number 1261943-44-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a chemical perspective, Methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate exhibits interesting properties due to its electron-rich thiophene ring and polar functional groups. These characteristics influence its solubility, reactivity, and intermolecular interactions, making it suitable for various synthetic applications. The presence of both chloro and hydroxy substituents on the phenyl ring adds to its structural diversity and potential for further derivatization.

The compound's role in pharmaceutical intermediates is particularly noteworthy. Recent studies have explored its use in developing novel small molecule therapeutics, especially in areas like cancer research and neurodegenerative diseases. These applications align with current healthcare priorities and the increasing demand for innovative treatment options. The thiophene moiety in its structure is known to contribute to enhanced binding affinity with biological targets.

In material science, Methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate has shown promise as a precursor for organic electronic materials. Its conjugated system and functional groups make it suitable for developing organic semiconductors and photovoltaic materials, addressing the growing need for sustainable energy solutions. Researchers are investigating its potential in OLED technology and conductive polymers, areas that are currently receiving substantial investment worldwide.

The synthesis and handling of CAS 1261943-44-5 require specialized knowledge in organic chemistry techniques. Standard protocols involve esterification reactions and cross-coupling methodologies, with careful attention to reaction conditions to ensure optimal yield and purity. Analytical characterization typically employs HPLC, NMR spectroscopy, and mass spectrometry to verify the compound's identity and quality.

Market trends indicate increasing demand for Methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate, particularly from pharmaceutical and biotechnology sectors. The compound's CAS registry number 1261943-44-5 appears frequently in patent applications and research publications, demonstrating its importance in intellectual property development. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and industrial laboratories.

Quality control for Methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate follows stringent industry standards, with specifications typically including >98% purity for research-grade material. Storage recommendations generally suggest cool, dry conditions in airtight containers to maintain stability. These protocols ensure the compound's reliability for sensitive applications in drug discovery and material development.

Future research directions for CAS 1261943-44-5 include exploring its potential in green chemistry applications and catalysis. The compound's structural features make it an interesting candidate for developing sustainable chemical processes, aligning with global initiatives for environmentally friendly manufacturing. Additionally, its application in bioimaging probes and diagnostic agents represents an emerging area of investigation.

For researchers working with Methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate, understanding its structure-activity relationships is crucial. The compound's molecular weight of 282.73 g/mol and specific physicochemical properties influence its behavior in various applications. Computational chemistry approaches are increasingly being used to predict its interactions and optimize its performance in different systems.

The intellectual property landscape surrounding 1261943-44-5 is dynamic, with ongoing patent filings related to its derivatives and applications. This reflects the compound's commercial potential and the competitive nature of research in this area. Companies specializing in fine chemicals and custom synthesis are actively developing improved manufacturing processes for this valuable intermediate.

In conclusion, Methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate (CAS No. 1261943-44-5) represents an important compound at the intersection of pharmaceutical and materials science. Its unique structural features and versatile applications continue to drive research interest across multiple disciplines. As scientific understanding of this compound grows, so too does its potential to contribute to advancements in healthcare, energy, and sustainable technology.